Cas no 857228-20-7 (3-(3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)propanoic acid)
3-(3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-Methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)propanoic Acid
- 3-(3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)propanoic acid
-
- MDL: MFCD12913094
3-(3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M343520-25mg |
3-(3-Methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)propanoic Acid |
857228-20-7 | 25mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M343520-50mg |
3-(3-Methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)propanoic Acid |
857228-20-7 | 50mg |
$ 70.00 | 2022-06-03 | ||
| TRC | M343520-250mg |
3-(3-Methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)propanoic Acid |
857228-20-7 | 250mg |
$ 250.00 | 2022-06-03 | ||
| abcr | AB377083-1 g |
3-(3-Methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)propanoic acid |
857228-20-7 | 1g |
€313.00 | 2022-03-02 | ||
| Enamine | EN300-52327-0.05g |
3-(3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)propanoic acid |
857228-20-7 | 98% | 0.05g |
$49.0 | 2023-02-10 | |
| Enamine | EN300-52327-0.1g |
3-(3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)propanoic acid |
857228-20-7 | 98% | 0.1g |
$73.0 | 2023-02-10 | |
| Enamine | EN300-52327-0.25g |
3-(3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)propanoic acid |
857228-20-7 | 98% | 0.25g |
$105.0 | 2023-02-10 | |
| Enamine | EN300-52327-0.5g |
3-(3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)propanoic acid |
857228-20-7 | 98% | 0.5g |
$166.0 | 2023-02-10 | |
| Enamine | EN300-52327-1.0g |
3-(3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)propanoic acid |
857228-20-7 | 98% | 1.0g |
$213.0 | 2023-02-10 | |
| Enamine | EN300-52327-2.5g |
3-(3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)propanoic acid |
857228-20-7 | 98% | 2.5g |
$302.0 | 2023-02-10 |
3-(3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)propanoic acid Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
Additional information on 3-(3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)propanoic acid
Professional Introduction to 3-(3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)propanoic Acid (CAS No. 857228-20-7)
3-(3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)propanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural and functional properties. This compound, identified by the CAS number 857228-20-7, belongs to a class of molecules that exhibit promising biological activities. Its molecular structure incorporates a pyrimidine core, which is a common motif in many biologically active agents, making it a subject of intense research interest.
The chemical structure of 3-(3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)propanoic acid features a propionic acid moiety linked to a purine derivative. The purine ring system is characterized by its nitrogen-rich framework and has been extensively studied for its role in various biological processes. Specifically, the presence of a 3-methyl group and a 2,6-dioxo substituent on the purine ring contributes to the compound's distinct reactivity and potential biological interactions.
In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from modified purine scaffolds. The pyrimidine derivatives are particularly attractive due to their ability to interact with biological targets such as enzymes and receptors. The specific arrangement of functional groups in 3-(3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)propanoic acid suggests that it may possess inhibitory properties against certain enzymes or pathways relevant to diseases such as cancer and inflammation.
One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of the propionic acid group and the purine core creates multiple sites for chemical modification, allowing researchers to fine-tune its pharmacological profile. This flexibility has led to several studies exploring derivatives of this compound for their therapeutic efficacy. For instance, modifications aimed at enhancing solubility or improving metabolic stability have been investigated in preclinical models.
The pharmacological activity of 3-(3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)propanoic acid has been the focus of numerous experimental studies. Initial in vitro assays have shown that this compound exhibits inhibitory effects on certain kinases and other enzymes implicated in cellular signaling pathways. These findings are particularly intriguing given the critical role of aberrant signaling in diseases such as cancer and autoimmune disorders. Further research has also explored its potential anti-inflammatory properties by examining its interaction with inflammatory mediators.
The synthesis of 3-(3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)propanoic acid presents both challenges and opportunities for synthetic chemists. The complex pyrimidine core requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct this molecule efficiently. Techniques such as multi-step organic synthesis combined with modern catalytic processes have enabled researchers to produce this compound in sufficient quantities for further study.
In addition to its pharmaceutical potential, this compound has also attracted attention for its applications in biochemical research. Its structural features make it a valuable tool for studying enzyme mechanisms and substrate recognition. Researchers have utilized analogs of this molecule to probe the active sites of enzymes such as kinases and phosphodiesterases. These studies not only enhance our understanding of fundamental biological processes but also provide insights into the development of new therapeutic strategies.
The latest advancements in computational chemistry have further accelerated the study of 3-(3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)propanoic acid. Molecular modeling techniques have been used to predict binding interactions with biological targets and to optimize its pharmacokinetic properties. These computational approaches complement traditional experimental methods by providing rapid screening of potential drug candidates. The integration of computational modeling with experimental validation has become a cornerstone of modern drug discovery.
The future directions for research on this compound are multifaceted. Efforts are underway to develop more potent derivatives with improved selectivity and reduced toxicity. Additionally,investigators are exploring novel synthetic routes that could streamline production while maintaining high quality standards。 Collaborative efforts between academia and industry are essential for translating these findings into tangible therapeutic benefits for patients worldwide。
In conclusion,3-(3-methyl - 2 , 6 - dioxo - 2 , 3 , 6 , 7 - tetrahydro - 1 H - purin - 8 - yl ) propanoic acid(CAS No . 857228 - 20 - 7 ) represents an exciting area of investigation with significant implications for medicinal chemistry and biochemistry。 Its unique structure , coupled with promising biological activities , makes it a valuable candidate for further exploration。 As research continues to uncover new insights into its mechanisms and applications , this compound is poised to play an important role in the development of next-generation therapeutics。
857228-20-7 (3-(3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)